N-(thiophen-2-ylmethyl)-1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidine-3-carboxamide

• IUPAC Name: N-(thiophen-2-ylmethyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide
• InChI: InChI=1S/C17H14F3N3OS2/c18-17(19,20)12-4-1-5-13-14(12)22-16(26-13)23-8-10(9-23)15(24)21-7-11-3-2-6-25-11/h1-6,10H,7-9H2,(H,21,24)
• InChI Key: PGZGHPGZTQGOIY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(C=CC=C3S2)C(F)(F)F)C(=O)NCC4=CC=CS4
• Molecular Formula: C17H14F3N3OS2
• Molecular Weight: 397.4 g/mol

Description

N-(thiophen-2-ylmethyl)-1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H14F3N3OS2 and its molecular weight is 397.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

N-(thiophen-2-ylmethyl)-1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidine-3-carboxamide is involved in heterocyclic synthesis. The compounds related to this chemical structure are utilized in synthesizing various heterocyclic compounds. These compounds are significant in multiple applications due to their biological and pharmaceutical activities. The related studies involve synthesizing novel heterocyclic compounds, such as pyrazoles, isoxazoles, pyrimidines, triazines, and others, indicating the chemical's versatility in synthesizing complex structures with potential biological activities (Mohareb et al., 2004).

Antimicrobial Properties

Compounds associated with N-(thiophen-2-ylmethyl)-1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidine-3-carboxamide have demonstrated antimicrobial properties. Studies have synthesized and evaluated various derivatives for their potential as antimicrobial agents. The research involves studying the antibacterial and antifungal activities of these derivatives, indicating their potential use in developing new antimicrobial agents (Gilani et al., 2016).

Anticancer Evaluation

Related compounds are also explored for their anticancer properties. Research in this area involves designing, synthesizing, and evaluating the anticancer activities of these derivatives against various cancer cell lines. These studies aim to identify new therapeutic agents with improved anticancer activities, demonstrating the compound's relevance in cancer research (Ravinaik et al., 2021).

Synthesis of Novel Antibiotics

The compound's derivatives are used in synthesizing novel antibiotic and antibacterial drugs. This involves the synthesis of new compounds and evaluating their antibiotic properties against various bacterial strains, indicating their potential in developing new antibiotics (Ahmed, 2007).